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Compound of Interest

1-Ethoxy-3-(piperazin-1-yl)propan-
2-ol

Cat. No.: B1422189

Compound Name:

An In-depth Technical Guide on the Physicochemical Properties of 1-ethoxy-3-(piperazin-1-
yl)propan-2-ol (CAS Number: 54469-46-4)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physicochemical properties of the
organic compound 1-ethoxy-3-(piperazin-1-yl)propan-2-ol, identified by the CAS number
54469-46-4. Due to the limited specific experimental data for this compound in publicly
accessible literature, this document also outlines standardized experimental protocols for
determining key physicochemical parameters.

Core Physicochemical Properties

The fundamental physicochemical properties of 1-ethoxy-3-(piperazin-1-yl)propan-2-ol are
summarized in the tables below. These values are compiled from available chemical databases
and supplier information.

Table 1: General and Physical Properties
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Property Value

CAS Number 54469-46-4

Molecular Formula CoH20N202

Molecular Weight 188.27 g/mol

Boiling Point 303.3 £ 37.0 °C at 760 mmHg
Density 1.0+0.1 g/cm3

Vapor Pressure 0.0 £ 1.4 mmHg at 25°C

Table 2: Chemical Identifiers

Identifier Type Identifier

IUPAC Name 1-ethoxy-3-(piperazin-1-yl)propan-2-ol

inChi INChl=1S/C9H20N202/c1-2-13-8-9(12)7-11-5-
3-10-4-6-11/h9-10,12H,2-8H2,1H3

InChlKey FKRHIKHPLLIOLR-UHFFFAOYSA-N

SMILES CCOCC(CN1CCNCC1)0

Experimental Protocols

Detailed experimental methodologies for determining the key physicochemical properties listed
above are crucial for data verification and further research. The following are standard
protocols that are generally applicable for organic liquids like 1-ethoxy-3-(piperazin-1-
yl)propan-2-ol.

Determination of Boiling Point (Capillary Method)

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.
Apparatus:

e Thiele tube or oil bath

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1422189?utm_src=pdf-body
https://www.benchchem.com/product/b1422189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1422189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heating source (e.g., Bunsen burner or hot plate)

Stand and clamp

Procedure:

A small amount of the liquid sample (a few milliliters) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the sample is aligned with the
thermometer bulb.

The assembly is immersed in a Thiele tube or an oil bath.

The bath is heated gently and evenly.

As the temperature rises, air trapped in the capillary tube will slowly bubble out.

When a continuous stream of bubbles emerges from the capillary tube, the heating is
stopped.

The temperature at which the liquid begins to enter the capillary tube upon cooling is
recorded as the boiling point.

Determination of Density (Pycnometer Method)

Objective: To determine the mass per unit volume of the liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary fine bore)
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e Analytical balance

o Constant temperature water bath

e Thermometer

Procedure:

e Aclean and dry pycnometer is weighed empty on an analytical balance.

e The pycnometer is filled with the liquid sample, ensuring no air bubbles are present. The
stopper is inserted, and any excess liquid is wiped from the outside.

o The filled pycnometer is placed in a constant temperature water bath to allow the liquid to
reach thermal equilibrium.

e The pycnometer is removed from the bath, dried, and weighed.

e The pycnometer is then emptied, cleaned, and filled with a reference liquid of known density
(e.g., distilled water) at the same temperature, and weighed again.

o The density of the sample liquid is calculated using the masses of the empty pycnometer, the
pycnometer with the sample, and the pycnometer with the reference liquid, along with the
known density of the reference liquid.

Determination of Vapor Pressure (Static Method)

Objective: To measure the pressure exerted by the vapor of the liquid in thermodynamic
equilibrium with its condensed phase at a given temperature.

Apparatus:

Airtight flask connected to a pressure sensor (manometer)

Temperature probe

Constant temperature bath

Vacuum pump
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Procedure:
e A small amount of the liquid is placed in the flask.
e The flask is submerged in a constant temperature bath.

e The air in the flask is removed using a vacuum pump to ensure the measured pressure is
solely due to the vapor of the substance.

o The system is allowed to reach equilibrium, where the rate of evaporation equals the rate of
condensation.

e The pressure inside the flask, which is the vapor pressure of the liquid at that temperature, is
recorded from the pressure sensor.

e This process is repeated at various temperatures to obtain a vapor pressure curve.

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a typical workflow for the synthesis and physicochemical
characterization of a novel chemical entity like 1-ethoxy-3-(piperazin-1-yl)propan-2-ol.
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Caption: Workflow for Synthesis and Physicochemical Analysis.
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Biological Activity and Signaling Pathways

Currently, there is a lack of specific information in peer-reviewed scientific literature regarding
the biological activity and associated signaling pathways for 1-ethoxy-3-(piperazin-1-
yl)propan-2-ol. The piperazine moiety is a common scaffold in many biologically active
compounds, exhibiting a wide range of pharmacological effects including antihistaminic, anti-
inflammatory, and anticancer properties. However, without specific experimental data for the
titte compound, any discussion of its biological role would be speculative. Further research,
including in vitro and in vivo assays, would be necessary to elucidate its pharmacological
profile.

As no specific signaling pathways have been identified for this compound, a diagrammatic
representation cannot be provided at this time. Should such information become available, it
would be a valuable addition to the understanding of this molecule's function.

 To cite this document: BenchChem. [CAS number 54469-46-4 physicochemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1422189#cas-number-54469-46-4-physicochemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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